Cas no 1784594-27-9 (3-Methylpiperidine-3-carbaldehyde)

• Product Name: 3-Methylpiperidine-3-carbaldehyde
• CAS No: 1784594-27-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 6385361
• PubChem ID: 105427337
• Update Time: 2025-06-08

3-Methylpiperidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-3615861
• 3-methylpiperidine-3-carbaldehyde
• 1784594-27-9
• 3-Methylpiperidine-3-carbaldehyde

• Inchi： 1S/C7H13NO/c1-7(6-9)3-2-4-8-5-7/h6,8H,2-5H2,1H3
• InChI Key： VRQAUZNVFBOUEO-UHFFFAOYSA-N
• SMILES： O=CC1(C)CNCCC1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Methylpiperidine-3-carbaldehyde

Recent Advances in the Application of 3-Methylpiperidine-3-carbaldehyde (CAS: 1784594-27-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Methylpiperidine-3-carbaldehyde (CAS: 1784594-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and infectious diseases. Recent studies have highlighted its potential as a building block for novel pharmacophores, owing to its unique structural features that enable diverse chemical modifications.

A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the utility of 3-Methylpiperidine-3-carbaldehyde in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The research team utilized this compound to develop a series of derivatives with enhanced binding affinity and selectivity for GABA_A receptor subtypes, offering promising leads for the treatment of anxiety and epilepsy disorders. The study employed molecular docking simulations and in vitro electrophysiological assays to validate the therapeutic potential of these derivatives.

In the realm of antimicrobial research, 3-Methylpiperidine-3-carbaldehyde has shown promise as a precursor for novel antibacterial agents. A recent publication in *Bioorganic & Medicinal Chemistry Letters* reported the synthesis of piperidine-based quaternary ammonium compounds derived from this aldehyde, which exhibited potent activity against multidrug-resistant Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action was attributed to membrane disruption and inhibition of bacterial cell wall synthesis, as confirmed through fluorescence microscopy and minimum inhibitory concentration (MIC) assays.

From a chemical biology perspective, researchers have explored the use of 3-Methylpiperidine-3-carbaldehyde in the development of activity-based probes (ABPs) for studying enzyme function. A 2024 study in *Chemical Science* detailed the design of covalent inhibitors targeting serine hydrolases, where this compound served as the core scaffold for probe development. The resulting ABPs demonstrated high selectivity and enabled real-time monitoring of enzyme activity in complex biological systems, providing valuable tools for target validation and drug discovery.

The pharmaceutical industry has also recognized the potential of 3-Methylpiperidine-3-carbaldehyde in process chemistry. Recent patent applications (e.g., WO2023124567) describe improved synthetic routes for large-scale production of this compound, emphasizing greener methodologies with reduced environmental impact. These advances address previous challenges in yield optimization and purity control, making the compound more accessible for industrial applications.

Looking forward, the unique chemical properties of 3-Methylpiperidine-3-carbaldehyde (CAS: 1784594-27-9) position it as a valuable asset in medicinal chemistry. Its applications span from central nervous system drug development to antimicrobial agents and chemical probes, with ongoing research exploring its potential in other therapeutic areas. As synthetic methodologies continue to evolve and biological screening becomes more sophisticated, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative pharmaceutical approaches.